Cas no 146779-36-4 (3-(Ethylamino)pyrazine-2-carbonitrile)

• Product Name: 3-(Ethylamino)pyrazine-2-carbonitrile
• CAS No: 146779-36-4
• MF: C₇H₈N₄
• MW: 148.16522026062
• CID: 5058359
• Update Time: 2025-06-26

3-(Ethylamino)pyrazine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(ethylamino)pyrazine-2-carbonitrile
• 2-Pyrazinecarbonitrile, 3-(ethylamino)-
• 3-(Ethylamino)pyrazine-2-carbonitrile

• Inchi： 1S/C7H8N4/c1-2-9-7-6(5-8)10-3-4-11-7/h3-4H,2H2,1H3,(H,9,11)
• InChI Key： GCRMRCVJEKAXQN-UHFFFAOYSA-N
• SMILES： N(C1C(C#N)=NC=CN=1)CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 159
• XLogP3: 1.1
• Topological Polar Surface Area: 61.6

Additional information on 3-(Ethylamino)pyrazine-2-carbonitrile

3-(Ethylamino)pyrazine-2-carbonitrile: A Comprehensive Overview

The compound 3-(Ethylamino)pyrazine-2-carbonitrile, identified by the CAS number 146779-36-4, is a heterocyclic aromatic compound with significant applications in various fields of organic chemistry. This compound has garnered attention due to its unique structural properties and potential uses in drug discovery, agrochemicals, and materials science. In this article, we delve into the latest research findings, structural insights, and applications of this intriguing molecule.

The molecular structure of 3-(Ethylamino)pyrazine-2-carbonitrile consists of a pyrazine ring, which is a six-membered ring containing two nitrogen atoms at positions 1 and 4. The substituents at positions 2 and 3 are a cyano group (-CN) and an ethylamino group (-NHCH₂CH₃), respectively. This arrangement imparts the molecule with distinct electronic properties, making it a valuable substrate for further chemical modifications. Recent studies have highlighted the importance of such heterocyclic compounds in medicinal chemistry, particularly in the development of bioactive agents.

One of the most notable aspects of 3-(Ethylamino)pyrazine-2-carbonitrile is its role as an intermediate in the synthesis of more complex molecules. Researchers have employed this compound as a building block for constructing bioactive agents targeting various therapeutic areas, including cancer, inflammation, and infectious diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent anti-inflammatory activity by inhibiting key enzymes involved in the inflammatory cascade.

In addition to its medicinal applications, 3-(Ethylamino)pyrazine-2-carbonitrile has also found utility in agrochemical research. Its ability to modulate plant growth and development has been explored in recent studies. A team of scientists from the University of California reported that certain derivatives of this compound can enhance crop resilience against environmental stressors such as drought and salinity. These findings underscore the potential of this compound in sustainable agriculture practices.

The synthesis of 3-(Ethylamino)pyrazine-2-carbonitrile involves a multi-step process that typically begins with the preparation of pyrazine derivatives. One common approach involves the nucleophilic substitution reaction of pyrazine with appropriate cyanating agents followed by alkylation to introduce the ethylamino group. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste generation.

From a structural standpoint, the presence of both electron-withdrawing (cyano group) and electron-donating (ethylamino group) substituents on the pyrazine ring creates a unique electronic environment. This balance allows for versatile reactivity, making the compound amenable to various chemical transformations. For example, researchers have successfully employed this compound in Suzuki coupling reactions to construct biaryl structures with potential pharmacological activity.

In terms of toxicity and safety profiles, preliminary studies indicate that 3-(Ethylamino)pyrazine-2-carbonitrile exhibits low acute toxicity in experimental animals. However, further investigations are required to fully understand its long-term effects and environmental impact. Regulatory agencies are increasingly emphasizing the need for comprehensive toxicity assessments for chemicals used in agrochemicals and pharmaceuticals, underscoring the importance of continued research in this area.

The application of computational chemistry tools has significantly advanced our understanding of 3-(Ethylamino)pyrazine-2-carbonitrile's properties. Quantum mechanical calculations have provided insights into its electronic structure, reactivity patterns, and potential interactions with biological targets. These computational studies complement experimental findings and guide future research directions.

In conclusion, 3-(Ethylamino)pyrazine-2-carbonitrile, CAS number 146779-36-4, stands out as a versatile compound with promising applications across multiple disciplines. Its unique structural features, combined with recent advances in synthesis and application techniques, position it as a valuable tool in contemporary chemical research. As ongoing studies continue to uncover new potentials for this compound, its role in driving innovation across industries is expected to grow significantly.